Cas no 1805209-75-9 (Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• CAS No: 1805209-75-9
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4917010
• Update Time: 2025-11-01

Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

• Inchi： 1S/C8H8F2N2O3/c1-15-8(14)3-2-4(6(9)10)12-7(11)5(3)13/h2,6,13H,1H3,(H2,11,12)
• InChI Key： ULCDRVHEEOXEFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C(=C(N)N=1)O)F

Computed Properties

• Exact Mass: 218.05029845 g/mol
• Monoisotopic Mass: 218.05029845 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.4
• Molecular Weight: 218.16

Additional information on Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805209-75-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate, identified by its CAS number 1805209-75-9, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The structural features of this compound, including its amino, hydroxyl, and difluoromethyl substituents, contribute to its reactivity and utility in various chemical transformations.

The< strong>2-amino group at the 2-position of the pyridine ring enhances the compound's ability to participate in nucleophilic substitution reactions, making it a valuable precursor for constructing more complex scaffolds. Additionally, the 6-(difluoromethyl) moiety introduces electronic and steric effects that can influence the pharmacokinetic properties of derived compounds. This is particularly relevant in drug design, where modulating metabolic stability and binding affinity is crucial.

The< strong>3-hydroxypyridine functionality provides another site for functionalization, enabling further derivatization through esterification, etherification, or other chemical modifications. These attributes make Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate a cornerstone intermediate in synthetic organic chemistry. Recent advancements in medicinal chemistry have highlighted its role in the development of inhibitors targeting various biological pathways.

In recent years, researchers have been exploring the potential of this compound as a building block for kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling and are implicated in numerous diseases, including cancer. The< strong>difluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, has been strategically incorporated into many kinase inhibitors. For instance, studies have demonstrated that derivatives of Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate can serve as a scaffold for designing potent JAK2 and ALK inhibitors.

The< strong>hydroxypyridine moiety also facilitates hydrogen bonding interactions with biological targets, which is critical for achieving high selectivity and efficacy. A notable example is its application in the synthesis of tyrosine kinase inhibitors (TKIs), where precise modulation of hydrogen bonding networks can lead to improved drug-like properties. These findings underscore the importance of this compound in drug discovery pipelines.

Beyond kinases, Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate has shown promise in other therapeutic areas. Its structural motif is reminiscent of natural products with known bioactivity, suggesting potential applications in antiviral and antibacterial drug development. For instance, researchers have leveraged its scaffold to design molecules with inhibitory activity against viral proteases and bacterial enzymes involved in pathogenesis.

The< strong>amino group at the 2-position also opens avenues for further derivatization into amides or ureas, which are common pharmacophores in drug molecules. These functional groups can be used to introduce polar interactions with biological targets or to enhance solubility and bioavailability. The versatility of Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate lies in its ability to be modified at multiple sites while retaining its core pyridine structure.

In conclusion, Methyl 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805209-75-9) is a multifaceted intermediate with significant implications in pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications and applications across various therapeutic areas. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.